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2,5-Dimethylthiophene-3-

carbaldehyde

Cat. No.: B1302944 Get Quote

An In-depth Technical Guide to the Physicochemical Properties of 2,5-Dimethylthiophene-3-
carbaldehyde

For Researchers, Scientists, and Drug Development Professionals

Introduction
2,5-Dimethylthiophene-3-carbaldehyde is a heterocyclic aromatic compound belonging to

the thiophene family.[1] Its structure, featuring a reactive aldehyde group and a substituted

thiophene ring, makes it a valuable intermediate in organic synthesis.[2] This compound serves

as a building block in the development of various bioactive molecules, with applications in

medicinal chemistry and materials science.[2] It is particularly utilized in the synthesis of

pharmaceuticals and agrochemicals.[2] This guide provides a comprehensive overview of its

physicochemical properties, experimental protocols, and key data for research and

development applications.

Physicochemical and Spectroscopic Data
The fundamental properties of 2,5-Dimethylthiophene-3-carbaldehyde are summarized

below. These parameters are crucial for designing synthetic routes, understanding its behavior

in different media, and for analytical characterization.
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A logical overview of the key identifiers for 2,5-Dimethylthiophene-3-carbaldehyde is

presented below.
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Chemical Identifiers

2,5-Dimethylthiophene-3-carbaldehyde

CAS: 26421-44-3

Formula: C₇H₈OS

MW: 140.20 g/mol

IUPAC Name:
2,5-dimethylthiophene-3-carbaldehyde
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Start Materials:
- 2,5-dimethylthiophene

- Dichloromethane (DCM)
- Titanium tetrachloride (TiCl₄)

1. Prepare Solutions
Add 2,5-dimethylthiophene to DCM.

Prepare a separate solution of TiCl₄ in DCM.

2. Dropwise Addition
Slowly add both solutions simultaneously to a reaction vessel.

Maintain temperature below 5 °C.

Combine

3. Reaction
Stir the mixture at 0 °C for 2 hours.

Allow to warm to room temperature for 30 minutes.

4. Quenching
Pour the reaction mixture into ice water acidified with HCl.

5. Extraction & Washing
Partition with DCM and water.

Wash the organic layer with water.

6. Drying & Concentration
Dry the organic layer over anhydrous sodium sulfate.

Concentrate under reduced pressure.

7. Purification
Purify by Kugelrohr distillation (approx. 175 °C).

Final Product:
2,5-Dimethylthiophene-3-carbaldehyde

(Colorless liquid, ~60% yield)

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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